Cas no 2229364-12-7 (4-amino-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid
• CAS No: 2229364-12-7
• MF: C₁₆H₂₈N₂O₄
• MW: 312.404524803162
• CID: 6253945
• PubChem ID: 165608267
• Update Time: 2025-06-23

4-amino-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid
• 2229364-12-7
• 4-amino-1-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)cyclohexane-1-carboxylic acid
• EN300-1888843

• Inchi： 1S/C16H28N2O4/c1-14(2,3)22-13(21)18-16(7-4-8-16)15(12(19)20)9-5-11(17)6-10-15/h11H,4-10,17H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： YSTNIIMGEIBISE-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(CC1)N)C1(CCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 312.20490738g/mol
• Monoisotopic Mass: 312.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 102Ų

Additional information on 4-amino-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid

Introduction to 4-amino-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid (CAS No. 2229364-12-7)

4-amino-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 2229364-12-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The presence of multiple functional groups, including amino and carbamate moieties, contributes to its versatility and reactivity, which are critical for drug design and development.

The molecular structure of 4-amino-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid consists of a cyclohexane ring substituted with an amino group at the 1-position and a cyclobutyl side chain functionalized with a tert-butoxy carbamate group at the 1-position. This arrangement creates a rigid framework that can be exploited for binding interactions with biological targets. The tert-butoxy carbamate group, in particular, serves as a protective group for the amino function, which is often essential in multi-step synthetic routes and during storage to prevent unwanted side reactions.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, with cycloalkyl-containing compounds being particularly noteworthy. The cyclobutyl moiety in 4-amino-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid contributes to steric hindrance, which can be advantageous for optimizing binding affinity and selectivity against biological targets. This structural feature has been leveraged in the design of small-molecule inhibitors targeting various enzymes and receptors involved in metabolic pathways, cancer, and inflammatory diseases.

One of the most compelling aspects of 4-amino-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid is its potential as a building block for more complex pharmacophores. The combination of an amino group and a protected carbamate group allows for further chemical modifications, such as coupling reactions to form peptidomimetics or conjugation with other bioactive molecules. These modifications can enhance pharmacokinetic properties, improve target specificity, or enable targeted drug delivery systems.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 4-amino-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid as a lead compound. Studies have demonstrated that its scaffold can effectively interact with protein targets through hydrophobic and hydrogen bonding interactions. For instance, virtual screening campaigns have identified derivatives of this compound that exhibit inhibitory activity against kinases and proteases implicated in diseases such as cancer and neurodegeneration. These findings underscore the compound's potential as a starting point for developing novel therapeutics.

The synthesis of 4-amino-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple stereocenters necessitates careful control over reaction conditions to ensure high enantiomeric purity. However, recent methodologies involving asymmetric catalysis and chiral auxiliaries have made it possible to access enantiomerically enriched forms of this compound with increasing efficiency. Such advances are crucial for advancing preclinical studies and eventual clinical development.

In the context of medicinal chemistry, the protective group strategy employed in 4-amino-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid is particularly noteworthy. The tert-butoxy carbamate group not only shields the amino function during synthetic manipulations but also modulates solubility and metabolic stability post-administration. This dual functionality makes it an attractive candidate for prodrug design, where it can be selectively removed under physiological conditions to release the active species.

Furthermore, the structural motifs present in 4-amino-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid have inspired new paradigms in drug discovery. By leveraging its scaffold, researchers have designed analogs that exhibit enhanced binding affinity or altered pharmacokinetic profiles compared to existing drugs. These efforts are part of a broader trend toward rational drug design, where computational tools are used to predict and optimize molecular properties.

The potential therapeutic applications of 4-amino-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid are diverse, spanning from oncology to central nervous system disorders. Preclinical studies have shown that derivatives of this compound can modulate signaling pathways involved in cell proliferation, differentiation, and apoptosis. Additionally, its ability to cross the blood-brain barrier has opened up avenues for treating neurological conditions where access to central targets is challenging.

In conclusion,4-amino-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclohexane-1-carboxylic acid (CAS No. 2229364-12-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and biological potential, make it an invaluable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly significant role in addressing unmet medical needs across various therapeutic areas.